Cas no 46396-39-8 (1(2H)-Quinolineethanamine,3,4-dihydro-N,N-dimethyl-)

• Product Name: 1(2H)-Quinolineethanamine,3,4-dihydro-N,N-dimethyl-
• CAS No: 46396-39-8
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 332255
• PubChem ID: 230531
• Update Time: 2025-04-19

1(2H)-Quinolineethanamine,3,4-dihydro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolineethanamine,3,4-dihydro-N,N-dimethyl-
• 2-(3,4-dihydro-2H-quinolin-1-yl)-N,N-dimethylethanamine
• 2-(3,4-dihydro-2H-quinolin-1-yl)-N,N-dimethyl-ethanamine
• SCHEMBL1450332
• NSC25508
• NSC-25508
• 2-(3,4-dihydroquinolin-1(2h)-yl)-n,n-dimethylethanamine
• IVHOSOFUEVLNPA-UHFFFAOYSA-N
• DTXSID00282344
• 46396-39-8

• Inchi： 1S/C13H20N2/c1-14(2)10-11-15-9-5-7-12-6-3-4-8-13(12)15/h3-4,6,8H,5,7,9-11H2,1-2H3
• InChI Key： IVHOSOFUEVLNPA-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 204.163
• Monoisotopic Mass: 204.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 0.995
• Boiling Point: 315.4°Cat760mmHg
• Flash Point: 135.1°C
• Refractive Index: 1.539